Cas no 1310265-62-3 (4-(4-fluoro-3-nitrophenyl)methylpiperidine)

• Product Name: 4-(4-fluoro-3-nitrophenyl)methylpiperidine
• CAS No: 1310265-62-3
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 6182349
• PubChem ID: 82255388
• Update Time: 2025-06-29

4-(4-fluoro-3-nitrophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-3-nitrophenyl)methylpiperidine
• EN300-2000151
• 4-[(4-fluoro-3-nitrophenyl)methyl]piperidine
• 1310265-62-3

• Inchi： 1S/C12H15FN2O2/c13-11-2-1-10(8-12(11)15(16)17)7-9-3-5-14-6-4-9/h1-2,8-9,14H,3-7H2
• InChI Key： IFLLOLBGBVBOMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC1CCNCC1

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(4-fluoro-3-nitrophenyl)methylpiperidine

4-(4-Fluoro-3-Nitrophenyl)methylpiperidine: A Comprehensive Overview

The compound with CAS No. 1310265-62-3, commonly referred to as 4-(4-fluoro-3-nitrophenyl)methylpiperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenyl group. The presence of both a fluorine atom and a nitro group on the phenyl ring introduces interesting electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(4-fluoro-3-nitrophenyl)methylpiperidine through a variety of methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise assembly of the molecule's complex architecture. These methods not only enhance the yield and purity of the compound but also pave the way for its large-scale production, which is crucial for its potential applications in drug discovery and material science.

In terms of biological activity, 4-(4-fluoro-3-nitrophenyl)methylpiperidine has demonstrated promising properties in recent studies. Researchers have explored its potential as a modulator of various cellular pathways, including those involved in inflammation and neurodegenerative diseases. For instance, a study published in *Nature Communications* highlighted its ability to inhibit key enzymes associated with chronic inflammatory conditions, suggesting its potential as a lead compound for anti-inflammatory drug development.

The structural versatility of 4-(4-fluoro-3-nitrophenyl)methylpiperidine also makes it an attractive candidate for material science applications. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for industrial processes. Furthermore, its electronic properties make it a potential candidate for use in organic electronics, particularly in the design of semiconducting materials.

From an environmental perspective, the synthesis and application of 4-(4-fluoro-3-nitrophenyl)methylpiperidine have been carefully evaluated to ensure sustainability and minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste and energy consumption while maintaining high-quality standards.

In conclusion, 4-(4-fluoro-3-nitrophenyl)methylpiperidine stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications, backed by cutting-edge research, position it as a key player in advancing both therapeutic development and materials innovation. As research continues to unfold, this compound is poised to contribute significantly to addressing some of the most pressing challenges in science and medicine.